Cas no 25562-43-0 (Benzoic acid,2-[(4-chlorophenyl)seleno]-)

• Product Name: Benzoic acid,2-[(4-chlorophenyl)seleno]-
• CAS No: 25562-43-0
• MF: C₁₃H₉ClO₂S₂
• MW: 296.792360067368
• CID: 274149
• PubChem ID: 33091
• Update Time: 2025-04-19

Benzoic acid,2-[(4-chlorophenyl)seleno]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(4-chlorophenyl)seleno]-
• 2-[(4-chlorophenyl)disulfanyl]benzoic acid
• o-((p-Chlorophenyl)dithio)benzoic acid
• BENZOIC ACID, o-((p-CHLOROPHENYL)DITHIO)-
• DTXSID00180255
• 25562-43-0

• Inchi： 1S/C13H9ClO2S2/c14-9-5-7-10(8-6-9)17-18-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： KVCRNYQZAMPNQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SSC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 295.97337
• Monoisotopic Mass: 295.973249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9
• XLogP3: 4.2

Experimental Properties

• Density: 1.48
• Boiling Point: 432.7°Cat760mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.714
• PSA: 37.3